Cas no 2680819-10-5 (2-{(2-ethyl-1,3-thiazol-5-yl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: 2-{(2-ethyl-1,3-thiazol-5-yl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2680819-10-5
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 5636050
• PubChem ID: 165942048
• Update Time: 2025-10-28

2-{(2-ethyl-1,3-thiazol-5-yl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680819-10-5
• 2-{[(2-ethyl-1,3-thiazol-5-yl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• EN300-28286884
• 2-{(2-ethyl-1,3-thiazol-5-yl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C12H16N2O4S/c1-3-5-18-12(17)14(8-11(15)16)7-9-6-13-10(4-2)19-9/h3,6H,1,4-5,7-8H2,2H3,(H,15,16)
• InChI Key： BIJBOQFDYBKFEX-UHFFFAOYSA-N
• SMILES： S1C(CC)=NC=C1CN(C(=O)OCC=C)CC(=O)O

Computed Properties

• Exact Mass: 284.08307817g/mol
• Monoisotopic Mass: 284.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 108Ų

Additional information on 2-{(2-ethyl-1,3-thiazol-5-yl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid

2-{(2-ethyl-1,3-thiazol-5-yl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680819-10-5): An Emerging Compound in Medicinal Chemistry

2-{(2-ethyl-1,3-thiazol-5-yl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680819-10-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as ETMPCA, belongs to the class of thiazole derivatives and has shown promising activity in various biological assays. This article aims to provide a comprehensive overview of the chemical structure, synthesis, biological activity, and potential applications of ETMPCA.

The chemical structure of ETMPCA is characterized by a thiazole ring substituted with an ethyl group and a propenyl ester moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The thiazole ring is known for its ability to form stable complexes with metal ions, which can be advantageous in drug design. The propenyl ester moiety, on the other hand, can undergo various chemical transformations, making it a versatile building block in organic synthesis.

The synthesis of ETMPCA typically involves a multi-step process that includes the formation of the thiazole ring, the introduction of the ethyl group, and the attachment of the propenyl ester moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield.

In terms of biological activity, ETMPCA has demonstrated potent inhibitory effects on various enzymes and receptors. One notable application is its use as an inhibitor of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine in the nervous system. AChE inhibitors are widely used in the treatment of Alzheimer's disease and other neurodegenerative disorders. A recent study published in Bioorganic & Medicinal Chemistry Letters showed that ETMPCA exhibited high selectivity and potency against AChE compared to other known inhibitors.

Beyond its role as an AChE inhibitor, ETMPCA has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. A study published in the Journal of Medicinal Chemistry found that ETMPCA effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

The pharmacokinetic properties of ETMPCA have also been studied extensively. Its stability under physiological conditions and its ability to cross biological membranes are crucial factors that determine its bioavailability and therapeutic efficacy. A pharmacokinetic study published in European Journal of Pharmaceutical Sciences reported that ETMPCA exhibited favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate.

In addition to its therapeutic potential, ETMPCA has been explored for its use as a probe molecule in biochemical research. Its unique structural features make it an ideal candidate for studying enzyme kinetics and receptor-ligand interactions. A study published in Analytical Chemistry demonstrated that ETMPCA-based probes could be used to monitor enzyme activity in real-time, providing valuable insights into enzyme function and regulation.

The safety profile of ETMPCA is another important aspect that has been investigated. Preclinical studies have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans. A phase I clinical trial is currently underway to assess the safety and pharmacokinetics of ETMPCA in healthy volunteers.

In conclusion, 2-{(2-ethyl-1,3-thiazol-5-yl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680819-10-5) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure, potent biological activity, favorable pharmacokinetic properties, and good safety profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future advancements in drug discovery and development.